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Compound of Interest

Benzyltrimethylammonium
Compound Name:
dichloroiodate

Cat. No.: B130456

Introduction

Benzyltrimethylammonium dichloroiodate, with the chemical formula C10H16CI2IN, is a
gquaternary ammonium salt.[1][2] This compound consists of a positively charged
benzyltrimethylammonium cation and a negatively charged dichloroiodate anion (IClz7).[1] It is
typically a yellow to light brown crystalline powder or flakes and is recognized for its
applications in organic synthesis as a chlorinating or oxidizing agent.[1][3] This guide provides
a detailed overview of its molecular structure, physicochemical properties, and the
experimental protocols for its synthesis and characterization.

Molecular Structure and Properties

The fundamental structure of benzyltrimethylammonium dichloroiodate involves a
guaternary ammonium cation and a linear dichloroiodate anion. The cation features a central
nitrogen atom bonded to three methyl groups and one benzyl group.[1] This organic cation is
ionically bonded to the inorganic dichloroiodate anion.

Below is a summary of its key chemical and physical properties:
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Property Value

CAS Number 114971-52-7

Molecular Formula C10H16CI2IN[1][2][4]

Molecular Weight 348.05 g/mol [2][5][6]

Appearance Yellow to light brown crystalline powder or
flakes[1][3]

Melting Point 125-126 °CI[5]

Solubility Soluble in polar solvents[3]

C--INVALID-LINK--
(C)CC1=CC=CC=C1.CI[I]CI[1]

Canonical SMILES

PPDJINZTUDFPAHX-UHFFFAOYSA-N[1][4][7]

InChl Key 8]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation of benzyltrimethylammonium
dichloroiodate. While detailed crystallographic data on bond lengths and angles are not
readily available in the public domain, spectroscopic data from techniques such as Nuclear
Magnetic Resonance (NMR) and Infrared (IR) spectroscopy provide valuable structural
insights.

1H NMR Spectroscopy: The *H NMR spectrum of benzyltrimethylammonium dichloroiodate,
typically run in a solvent like DMSO-ds, would show characteristic peaks corresponding to the
protons of the benzyl and trimethyl groups.[4][7][8]

Experimental Protocols
Synthesis of Benzyltrimethylammonium Dichloroiodate

A common method for the preparation of benzyltrimethylammonium dichloroiodate involves
the reaction of benzyltrimethylammonium chloride with iodine and a chlorinating agent.[1]
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e Reactants:
o Benzyltrimethylammonium chloride
o lodine (I2)
o Chlorine gas (Cl2) or another suitable chlorinating agent

e Procedure:

o

Benzyltrimethylammonium chloride is dissolved in an appropriate solvent.
o A stoichiometric amount of iodine is added to the solution.

o Chlorine gas is then carefully bubbled through the solution under controlled temperature
conditions, or a different chlorinating agent is added.

o The reaction mixture is stirred until the reaction is complete, which can be monitored by
observing the disappearance of the characteristic color of iodine.

o The resulting product, benzyltrimethylammonium dichloroiodate, is then isolated, often
by recrystallization from a suitable solvent to yield the pure crystalline solid.[1]

Structural Visualization

The ionic interaction between the benzyltrimethylammonium cation and the dichloroiodate
anion is a key feature of this compound's structure. The following diagram illustrates this
relationship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Structure of
Benzyltrimethylammonium Dichloroiodate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130456#benzyltrimethylammonium-dichloroiodate-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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